![molecular formula C24H33NO2 B4070122 [4-(4-methoxybenzyl)-1-(2,4,5-trimethylbenzyl)-4-piperidinyl]methanol](/img/structure/B4070122.png)
[4-(4-methoxybenzyl)-1-(2,4,5-trimethylbenzyl)-4-piperidinyl]methanol
Overview
Description
[4-(4-methoxybenzyl)-1-(2,4,5-trimethylbenzyl)-4-piperidinyl]methanol, also known as MMB-2201, is a synthetic cannabinoid that acts as a potent agonist of the CB1 receptor. It was first synthesized in 2014 and has since gained popularity in the research community for its potential applications in studying the endocannabinoid system and its effects on the body.
Mechanism of Action
[4-(4-methoxybenzyl)-1-(2,4,5-trimethylbenzyl)-4-piperidinyl]methanol acts as a potent agonist of the CB1 receptor, which is primarily located in the central nervous system. Activation of the CB1 receptor by this compound leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood, appetite, and pain sensation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body, including increased appetite, pain relief, and altered mood. It has also been shown to have potential therapeutic applications for conditions such as chronic pain, anxiety, and depression.
Advantages and Limitations for Lab Experiments
One advantage of using [4-(4-methoxybenzyl)-1-(2,4,5-trimethylbenzyl)-4-piperidinyl]methanol in lab experiments is its high potency and selectivity for the CB1 receptor, which allows for precise modulation of the endocannabinoid system. However, one limitation is the potential for off-target effects and toxicity, which can complicate the interpretation of results.
Future Directions
There are several potential future directions for research on [4-(4-methoxybenzyl)-1-(2,4,5-trimethylbenzyl)-4-piperidinyl]methanol and synthetic cannabinoids in general. One area of interest is the development of new therapeutic agents for medical conditions such as chronic pain and anxiety. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on the body and the potential risks associated with their use. Additionally, further research is needed to better understand the mechanisms of action of synthetic cannabinoids and their interactions with the endocannabinoid system.
Scientific Research Applications
[4-(4-methoxybenzyl)-1-(2,4,5-trimethylbenzyl)-4-piperidinyl]methanol has been used in various scientific studies to investigate the role of the endocannabinoid system in various physiological processes, including pain sensation, appetite regulation, and mood regulation. It has also been used to study the effects of synthetic cannabinoids on the body and to develop new therapeutic agents for various medical conditions.
properties
IUPAC Name |
[4-[(4-methoxyphenyl)methyl]-1-[(2,4,5-trimethylphenyl)methyl]piperidin-4-yl]methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33NO2/c1-18-13-20(3)22(14-19(18)2)16-25-11-9-24(17-26,10-12-25)15-21-5-7-23(27-4)8-6-21/h5-8,13-14,26H,9-12,15-17H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOPURZHIRWSYRJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)CN2CCC(CC2)(CC3=CC=C(C=C3)OC)CO)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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